Fluo-3AM

• IUPAC Name: acetyloxymethyl 2-[2-[2-[5-[3-(acetyloxymethoxy)-2,7-dichloro-6-oxoxanthen-9-yl]-2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]-N-[2-(acetyloxymethoxy)-2-oxoethyl]-4-methylanilino]acetate
• InChI: InChI=1S/C51H50Cl2N2O23/c1-28-7-9-39(54(19-47(62)74-24-69-30(3)57)20-48(63)75-25-70-31(4)58)45(13-28)66-11-12-67-46-14-34(8-10-40(46)55(21-49(64)76-26-71-32(5)59)22-50(65)77-27-72-33(6)60)51-35-15-37(52)41(61)17-42(35)78-43-18-44(38(53)16-36(43)51)73-23-68-29(2)56/h7-10,13-18H,11-12,19-27H2,1-6H3
• InChI Key: PTPUOMXKXCCSEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=C(C(=O)C=C4OC5=CC(=C(C=C53)Cl)OCOC(=O)C)Cl)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
• Molecular Formula: C51H50Cl2N2O23
• Molecular Weight: 1129.8 g/mol

Description

Fluo-3AM is a fluorescent calcium indicator with high affinity for calcium. It is cell-permeable and can specifically identify intracellular calcium ions. It has high sensitivity and low cytotoxicity.

Synthesis Analysis

Fluo-3AM is synthesized as an acetoxymethyl (AM) ester derivative. The AM ester form of Fluo-3AM can enter cells well, and after being sheared by intracellular esterases, it stays in the cell to bind to calcium ions.

Molecular Structure Analysis

The chemical structure of Fluo-3AM is 1-[2-Amino-5-(2,7-dichloro-6-hydroxy-3-oxo-9-xanthenyl)phenoxy]-2-(2-amino-5-methylphenoxy)ethane-N,N,N’,N’-tetraacetic acid, pentaacetoxymethyl ester.

Chemical Reactions Analysis

Fluo-3AM enters the cell in its AM ester form. Once inside the cell, it is hydrolyzed by endogenous esterases to form Fluo-3, which can then bind to calcium ions.

Physical And Chemical Properties Analysis

Fluo-3AM is soluble in DMSO. It exhibits an increase in fluorescence upon binding to calcium ions. The fluorescence intensity increase upon binding to calcium ions is more than 100-fold. The dissociation constant (Kd) for calcium in buffer is approximately 335 nM.

Scientific Research Applications

• Calcium Ion Indicator : Fluo-3AM is used for quantifying cellular Ca2+ concentrations, particularly in the range of 100 nM to 1 µM. Its high fluorescence emission and large dynamic range make it suitable for photometric and imaging applications, including confocal laser scanning microscopy, flow cytometry, and spectrofluorometry (Gee et al., 2000).

• Observation of Calcium Sparks : The dye has been employed to observe calcium sparks in skeletal muscle fibers using a confocal microscope. Calcium sparks are essential in understanding muscle contraction and various muscular pathologies (Huang Jie, 2005).

• Cytosolic Calcium Pulses : Fluo-3AM is effective in detecting changes in cytosolic calcium concentration induced by agonist stimulation or through photorelease experiments (Kao et al., 1989).

• Nuclear and Cytoplasmic Calcium Imaging : The dye has been used to study differences in calcium concentration between the nucleus and cytoplasm in cells. It provides insights into cellular calcium dynamics, crucial for understanding various cellular processes (Perez-Terzic et al., 1997).

• Measurement in Living Plant Cells : Fluo-3AM has also been utilized in plant cell physiology to study calcium dynamics in living plant cells. It helps in understanding the role of calcium in various cellular processes in plants (Williams et al., 1990).

• Intracellular Calcium Buffering : Researchers have used Fluo-3AM to understand the buffering of cytosolic calcium in platelets and neutrophils. This application is critical in understanding calcium-mediated cellular responses (Merritt et al., 1990).

• Flow Cytometry : Fluo-3AM is suitable for flow cytometric studies of cytoplasmic free calcium in cells like human peripheral blood T lymphocytes (Vandenberghe & Ceuppens, 1990).

• Study of Myoplasmic Calcium : It has been instrumental in studying the variation in myoplasmic calcium concentration during contraction and relaxation in muscle fibers (Caputo et al., 1994).

Mechanism of Action

Fluo-3AM works by entering the cell in its AM ester form. Once inside the cell, it is hydrolyzed by endogenous esterases to form Fluo-3, which can then bind to calcium ions. This binding produces strong fluorescence, allowing for the detection of calcium ions.

Safety and Hazards

Fluo-3AM should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Fluo-3AM has been used in various research scenarios, including imaging the spatial dynamics of calcium signaling, flow cytometry experiments involving photoactivation of caged chelators, second messengers, neurotransmitters, and cell-based pharmacological screening. It is expected to continue to be a valuable tool in these and other areas of research.